2-Amino-3-cyano-6-methyl-5-(4-pyridyl)pyridine

• IUPAC Name: 2-amino-6-methyl-5-pyridin-4-ylpyridine-3-carbonitrile
• InChI: InChI=1S/C12H10N4/c1-8-11(9-2-4-15-5-3-9)6-10(7-13)12(14)16-8/h2-6H,1H3,(H2,14,16)
• InChI Key: WGODGFXCRIJNLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=N1)N)C#N)C2=CC=NC=C2
• Molecular Formula: C12H10N4
• DSSTOX Substance ID: DTXSID20156058
• Molecular Weight: 210.23 g/mol
• CAS RN: 129090-35-3

Description

2-Amino-3-cyano-6-methyl-5-(4-pyridyl)pyridine, also known as AC-260584, is a small molecule compound that has been extensively studied for its potential therapeutic applications in various diseases. It belongs to the class of pyridine derivatives and is structurally similar to other pyridine-based compounds that have shown promising results in preclinical studies.

Mechanism of Action

The exact mechanism of action of 2-Amino-3-cyano-6-methyl-5-(4-pyridyl)pyridine is not fully understood, but it is believed to inhibit the activity of certain protein kinases, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3). These kinases play critical roles in the regulation of cell growth, proliferation, and survival, and their dysregulation has been implicated in the development of various diseases.
Biochemical and Physiological Effects:
2-Amino-3-cyano-6-methyl-5-(4-pyridyl)pyridine has been shown to have potent inhibitory effects on the activity of CDKs and GSK-3, which play critical roles in the regulation of cell growth and survival. This makes it a promising candidate for the development of targeted cancer therapies. Additionally, 2-Amino-3-cyano-6-methyl-5-(4-pyridyl)pyridine has been shown to have anti-inflammatory properties and may have potential applications in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Amino-3-cyano-6-methyl-5-(4-pyridyl)pyridine is its potent inhibitory effects on certain protein kinases, which make it a promising candidate for the development of targeted cancer therapies. However, its exact mechanism of action is not fully understood, and further research is needed to fully elucidate its therapeutic potential. Additionally, like many small molecule compounds, 2-Amino-3-cyano-6-methyl-5-(4-pyridyl)pyridine may have limitations in terms of its bioavailability and toxicity, which need to be carefully evaluated in preclinical studies.

Future Directions

There are several potential future directions for research on 2-Amino-3-cyano-6-methyl-5-(4-pyridyl)pyridine. One possible direction is to further investigate its potential therapeutic applications in cancer, neurodegenerative disorders, and inflammation. Additionally, further studies are needed to fully elucidate its mechanism of action and to identify potential biomarkers that may be useful in predicting patient response to treatment. Finally, there is a need to develop more efficient and cost-effective synthesis methods for 2-Amino-3-cyano-6-methyl-5-(4-pyridyl)pyridine, which may facilitate its translation into clinical use.

Synthesis Methods

The synthesis of 2-Amino-3-cyano-6-methyl-5-(4-pyridyl)pyridine involves a multistep process that starts with the reaction of 4-chloro-2-methyl-5-nitropyridine with sodium ethoxide to form 2-methyl-5-nitro-4-(sodium ethoxy)pyridine. This compound is then reacted with 4-cyanopyridine in the presence of a base to yield 2-amino-3-cyano-6-methyl-5-(4-pyridyl)pyridine. The final product is obtained through purification and isolation steps.

Scientific Research Applications

2-Amino-3-cyano-6-methyl-5-(4-pyridyl)pyridine has been studied extensively for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation. It has been shown to have potent inhibitory effects on certain protein kinases that are involved in the regulation of cell growth and survival. This makes it a promising candidate for the development of targeted cancer therapies.